Cas no 7128-36-1 (Pyrido[4,3-d]pyrimidine,5,6,7,8-tetrahydro-2-(4-methyl-1-piperazinyl)-6-(2-methylpropyl)-4-(1-pyrrolidinyl)-)

• Product Name: Pyrido[4,3-d]pyrimidine,5,6,7,8-tetrahydro-2-(4-methyl-1-piperazinyl)-6-(2-methylpropyl)-4-(1-pyrrolidinyl)-
• CAS No: 7128-36-1
• MF: C₂₀H₃₄N₆
• MW: 358.524163722992
• CID: 569889
• PubChem ID: 352343
• Update Time: 2025-04-19

Pyrido[4,3-d]pyrimidine,5,6,7,8-tetrahydro-2-(4-methyl-1-piperazinyl)-6-(2-methylpropyl)-4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidine,5,6,7,8-tetrahydro-2-(4-methyl-1-piperazinyl)-6-(2-methylpropyl)-4-(1-pyrrolidinyl)-
• 2-(4-methylpiperazin-1-yl)-6-(2-methylpropyl)-4-pyrrolidin-1-yl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine
• 9-(4-methylpiperazin-1-yl)-4-(2-methylpropyl)-7-pyrrolidin-1-yl-4,8,10 -triazabicyclo[4.4.0]deca-7,9,11-triene
• 6-isobutyl-2-(4-methyl-piperazin-1-yl)-4-pyrrolidin-1-yl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
• 6-Isobutyl-2-(4-methyl-piperazino)-4-pyrrolidino-5,6,7,8-tetrahydro-pyrido< 4,3-d> pyrimidin
• AC1L7080
• NSC525979
• NSC-525979
• 7128-36-1
• DTXSID20326254

• Inchi： 1S/C20H34N6/c1-16(2)14-24-9-6-18-17(15-24)19(25-7-4-5-8-25)22-20(21-18)26-12-10-23(3)11-13-26/h16H,4-15H2,1-3H3
• InChI Key： FEKFVBBACCPUBD-UHFFFAOYSA-N
• SMILES： N1(CCCC1)C1=C2C(CCN(CC(C)C)C2)=NC(=N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 358.28482
• Monoisotopic Mass: 358.28449511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.74
• LogP: 1.84850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines